Cas no 51516-67-7 (5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)
51516-67-7 structure
Product Name:5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:51516-67-7
MF:C10H7ClN4
MW:218.642379999161
MDL:MFCD00052031
CID:89649
PubChem ID:24884422
Update Time:2025-04-18
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(4-chlorophenyl)pyrazole-4-carbonitrile
- AK139441
- Maybridge1_001852
- HMS546M04
- 1H-pyrazole-4-carbonitrile, 5-amino-1-(4-chlorophenyl)-
- HMS3604K21
- BDBM50242762
- STL444078
- SBB028434
- RP05090
- DB07291
- NS00068211
- InChI=1/C10H7ClN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H
- DS-6686
- AM9828
- SCHEMBL1143771
- 51516-67-7
- BCA51667
- FT-0619953
- J-516639
- 5-AMINO-1-(4-CHLOROPHENYL)-1H-PYRAZOL-4-YL CYANIDE
- Q27096517
- MFCD00052031
- 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile, 97%
- 5-Amino-1-(4''-chlorophenyl)-1H-pyrazole-4-carbonitrile
- PD005377
- SDCCGMLS-0065863.P001
- DTXSID00348616
- AKOS000260327
- CS-0122739
- CHEMBL460460
- A7591
- ALBB-031077
- DTXCID90299688
-
- MDL： MFCD00052031
- Inchi： 1S/C10H7ClN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H2
- InChI Key： WIWSALMJHPGFDY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N
Computed Properties
- Exact Mass: 218.03600
- Monoisotopic Mass: 218.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.4
- Topological Polar Surface Area: 67.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.41
- Melting Point: 169-173 °C
- Boiling Point: 424.2°C at 760 mmHg
- Flash Point: 210.4°C
- Refractive Index: 1.686
- PSA: 67.63000
- LogP: 2.56078
- Solubility: Not determined
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN3439
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：III
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188609-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 5g |
$182 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-200mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 200mg |
95.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 5g |
1114.0CNY | 2021-07-12 | |
| Chemenu | CM188609-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95%+ | 5g |
$95 | 2023-02-02 | |
| abcr | AB200930-500 mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile; . |
51516-67-7 | 500mg |
€34.90 | 2023-05-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 659398-1G |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 97% | 1G |
￥674.34 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 659398-5G |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 97% | 5G |
￥1642.24 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A891542-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | ≥95% | 5g |
863.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-250mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 250mg |
130CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-100mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 100mg |
65CNY | 2021-05-08 |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
51516-67-7 (5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk